Cas no 2229620-94-2 (tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate
• CAS No: 2229620-94-2
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 6464002
• PubChem ID: 165672617
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate
• tert-butyl N-[3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropyl]carbamate
• 2229620-94-2
• EN300-1871022

• Inchi： 1S/C15H25N3O3/c1-14(2,3)21-13(19)18-10-15(4,9-16)11-7-6-8-17-12(11)20-5/h6-8H,9-10,16H2,1-5H3,(H,18,19)
• InChI Key： UFWAPDVIXVFGQE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1=CC=CN=C1OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate

Introduction to tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate (CAS No. 2229620-94-2)

tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate, identified by its CAS number 2229620-94-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, particularly its tert-butyl substituent, the amino group, and the presence of a 2-methoxypyridin-3-yl moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate structure is characterized by a carbamate functional group linked to a 2-methoxypyridin-3-yl aromatic ring, which is further substituted with a 2-methylpropyl side chain. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interactions with biological targets. The amino group at the 3-position of the pyridine ring is particularly noteworthy, as it can participate in hydrogen bonding and other forms of non-covalent interactions, making it a valuable scaffold for designing molecules with enhanced binding affinity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates have been explored as intermediates in the synthesis of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anti-inflammatory agents. The tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate molecule, with its complex structural features, represents a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the tert-butyl group can be used to protect reactive sites during synthesis, while the amino group can be incorporated into more complex molecules through reductive amination or other coupling reactions. The 2-methoxypyridin-3-yl moiety is particularly interesting because it has been shown to enhance binding affinity to certain biological targets, such as protein kinases and transcription factors.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate molecule fits well within this context, as it combines the advantages of carbamates with the unique properties of pyridine-based scaffolds. This combination has led to several innovative approaches in drug design, where such compounds are used as leads for developing novel therapeutics.

The synthesis of tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamate linkage, introduction of the amino group at the 3-position of the pyridine ring, and functionalization of the tert-butyl substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of pharmacological activity, preliminary studies suggest that derivatives of this compound may exhibit potent effects on target enzymes and receptors. For example, modifications at the amino group or the pyridine ring could lead to enhanced binding affinity or altered selectivity profiles. Such findings are crucial for understanding how structural changes influence biological activity and for guiding future drug development efforts.

The potential applications of tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it could serve as an intermediate in the synthesis of pesticides or herbicides. Additionally, its ability to interact with biological targets suggests that it may have applications in diagnostic imaging or as a tool compound for biochemical research.

As research in medicinal chemistry continues to evolve, compounds like tert-butyl N-3-amino-2-(2-methoxypyridin-3-yl)-2-methylpropylcarbamate will play an increasingly important role in drug discovery and development. The combination of structural complexity and functional diversity makes this molecule a valuable asset for academic researchers and industrial scientists alike. Future studies will likely focus on optimizing its synthetic routes, exploring its pharmacological potential, and developing novel derivatives with enhanced therapeutic properties.